3-Butyl-6-(dimethylamino)-1-methyl-1,3,5-triazine-2,4(1H,3H)-dione

• CAS No.: 51235-44-0
• Molecular Formula: C10H18N4O2
• Molecular Weight: 226.28 g/mol
• IUPAC Name: 3-butyl-6-(dimethylamino)-1-methyl-1,3,5-triazine-2,4-dione
• InChI: InChI=1S/C10H18N4O2/c1-5-6-7-14-9(15)11-8(12(2)3)13(4)10(14)16/h5-7H2,1-4H3
• InChI Key: MTFQNIHUWCFHSY-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C(=O)N=C(N(C1=O)C)N(C)C

Description

3-Butyl-6-(dimethylamino)-1-methyl-1,3,5-triazine-2,4(1H,3H)-dione is a chemical compound belonging to the triazine family Triazines are heterocyclic compounds that contain three nitrogen atoms in a six-membered ring This specific compound is characterized by the presence of a butyl group, a dimethylamino group, and a methyl group attached to the triazine ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Butyl-6-(dimethylamino)-1-methyl-1,3,5-triazine-2,4(1H,3H)-dione typically involves the reaction of appropriate precursors under controlled conditions. One common method involves the cyclization of a suitable precursor containing the necessary functional groups. The reaction conditions often include the use of solvents, catalysts, and specific temperature and pressure settings to facilitate the formation of the triazine ring.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification, crystallization, and quality control to meet industry standards.

Chemical Reactions Analysis

Types of Reactions

3-Butyl-6-(dimethylamino)-1-methyl-1,3,5-triazine-2,4(1H,3H)-dione can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form different oxidation products.

Reduction: Reduction reactions can lead to the formation of reduced derivatives.

Substitution: The compound can undergo substitution reactions where one or more functional groups are replaced by other groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents such as hydrogen peroxide or potassium permanganate may be used.

Reduction: Reducing agents like sodium borohydride or lithium aluminum hydride are often employed.

Substitution: Substitution reactions may involve reagents like halogens or alkylating agents under specific conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxidized derivatives, while substitution reactions can produce various substituted triazine compounds.

Scientific Research Applications

3-Butyl-6-(dimethylamino)-1-methyl-1,3,5-triazine-2,4(1H,3H)-dione has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound may be studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research may explore its potential as a pharmaceutical agent or drug precursor.

Industry: It can be used in the development of new materials, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 3-Butyl-6-(dimethylamino)-1-methyl-1,3,5-triazine-2,4(1H,3H)-dione involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, leading to changes in cellular processes. The exact mechanism depends on the specific application and the biological system being studied.

Comparison with Similar Compounds

Similar Compounds

• 3-Butyl-6-(trichloromethyl)-2,4(1H,3H)-pyrimidinedione
• 2E)-3-(2,6-dichlorophenyl)-1-(4-methoxyphenyl)-prop-2-en-1-one

Uniqueness

3-Butyl-6-(dimethylamino)-1-methyl-1,3,5-triazine-2,4(1H,3H)-dione is unique due to its specific functional groups and the resulting chemical properties